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Compound of Interest

Compound Name: Shikimate-3-phosphate

Cat. No.: B1206780 Get Quote

For researchers and scientists in the fields of biotechnology and drug development, the proper

handling and disposal of chemical reagents are paramount to ensuring laboratory safety and

environmental protection. This document provides a detailed, step-by-step guide for the safe

disposal of Shikimate-3-phosphate, a key intermediate in the shikimate pathway.

Safety and Handling Precautions
Shikimate-3-phosphate trisodium salt is classified as a combustible solid and carries a

warning for potential health hazards. It can cause skin and eye irritation, as well as respiratory

irritation[1]. Therefore, adherence to strict safety protocols is essential.

Personal Protective Equipment (PPE): Before handling Shikimate-3-phosphate, all personnel

must be equipped with the following personal protective equipment:

Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166[2].

Hand Protection: Wear appropriate protective gloves to prevent skin exposure[2].

Respiratory Protection: In situations where dust formation is possible, use a NIOSH-

approved respirator.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact[2].
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Handling:

Avoid contact with skin, eyes, and clothing[2].

Prevent the formation of dust and aerosols.

Ensure adequate ventilation in the handling area.

Wash hands thoroughly after handling.

Step-by-Step Disposal Procedure
The disposal of Shikimate-3-phosphate and its containers must be conducted in a manner

that minimizes environmental impact and complies with local, regional, and national

regulations. As phosphate-containing products can be considered corrosive for waste disposal,

it is recommended to use a licensed disposal company[3].

Step 1: Segregation of Waste

Do not mix Shikimate-3-phosphate waste with other chemical waste streams, especially

incompatible materials like strong oxidizing agents[2].

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips),

in a dedicated and clearly labeled hazardous waste container.

Aqueous solutions containing Shikimate-3-phosphate should be collected in a separate,

compatible liquid waste container.

Step 2: Container Selection and Labeling

Use containers made of a material compatible with Shikimate-3-phosphate, such as high-

density polyethylene[3].

Ensure containers are in good condition, with no leaks or damage.

Label all waste containers clearly with "Hazardous Waste," the full chemical name

("Shikimate-3-phosphate"), and the date accumulation started.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC132700010&countryCode=US&language=en
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.youtube.com/watch?v=DIKRU0HOO2k
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC132700010&countryCode=US&language=en
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.youtube.com/watch?v=DIKRU0HOO2k
https://www.benchchem.com/product/b1206780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Neutralization of Aqueous Waste (if required by institutional policy)

For aqueous solutions, institutional safety protocols may require neutralization before

collection for disposal.

If neutralization is performed, it should be done in a fume hood while wearing appropriate

PPE. Slowly add a suitable neutralizing agent (a weak acid or base, depending on the pH of

the solution) while monitoring the pH. Aim for a neutral pH range (typically 6-8).

Caution: This step should only be performed by trained personnel following a specific

standard operating procedure (SOP).

Step 4: Final Packaging and Storage

Seal the waste containers tightly to prevent spills or the release of vapors.

Store the sealed waste containers in a designated, well-ventilated, and secure Satellite

Accumulation Area (SAA) away from general laboratory traffic.

Ensure secondary containment is used for liquid waste containers to mitigate potential leaks.

Step 5: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal company to arrange for the collection and proper disposal of the

Shikimate-3-phosphate waste.

Provide the disposal company with the Safety Data Sheet (SDS) for Shikimate-3-
phosphate to ensure they have all the necessary information for safe handling and disposal.

Step 6: Decontamination of Empty Containers

Thoroughly rinse empty Shikimate-3-phosphate containers with a suitable solvent (e.g.,

water).

Collect the rinsate as hazardous waste.
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After thorough rinsing and confirmation that the container is free of residue, deface or

remove the original label. The container can then be disposed of as non-hazardous waste or

recycled according to your institution's guidelines[3].

Quantitative Data Summary
Parameter Value/Recommendation Source

Signal Word Warning [1]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Storage Temperature −20°C [1]

Solubility in Water 1.0 mg/mL [1]

Incompatible Materials Oxidizing agents [2]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of Shikimate-3-phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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